Cas no 1416438-99-7 (tert-butyl N-(7-bromo-4-quinolyl)carbamate)

• Product Name: tert-butyl N-(7-bromo-4-quinolyl)carbamate
• CAS No: 1416438-99-7
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• MDL: MFCD22690544
• CID: 1016193
• PubChem ID: 71742953
• Update Time: 2025-07-18

tert-butyl N-(7-bromo-4-quinolyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-bromoquinolin-4-ylcarbamate
• tert-butyl N-(7-bromoquinolin-4-yl)carbamate
• tert-butyl N-(7-bromo-4-quinolyl)carbamate
• tert-Butyl (7-bromoquinolin-4-yl)carbamate
• tert-Butyl(7-bromoquinolin-4-yl)carbamate
• 1416438-99-7
• Carbamic acid, N-(7-bromo-4-quinolinyl)-, 1,1-dimethylethyl ester
• MFCD22690544
• CS-0362655
• AMY26599
• DB-257024
• AS-41281
• AKOS025146651
• SB72412

• MDL： MFCD22690544
• Inchi： 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-11-6-7-16-12-8-9(15)4-5-10(11)12/h4-8H,1-3H3,(H,16,17,18)
• InChI Key： PGXBYJYCMRUHTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC=CC=2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.03169g/mol
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2Ų